4-ethyl-5-methyl-N-(4-methyl-1,3-thiazol-2-yl)-3-thiophenecarboxamide

• IUPAC Name: 4-ethyl-5-methyl-N-(4-methyl-1,3-thiazol-2-yl)thiophene-3-carboxamide
• InChI: InChI=1S/C12H14N2OS2/c1-4-9-8(3)16-6-10(9)11(15)14-12-13-7(2)5-17-12/h5-6H,4H2,1-3H3,(H,13,14,15)
• InChI Key: GSSHMJDRGXNINS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(SC=C1C(=O)NC2=NC(=CS2)C)C
• Molecular Formula: C12H14N2OS2
• Molecular Weight: 266.4 g/mol

Description

4-ethyl-5-methyl-N-(4-methyl-1,3-thiazol-2-yl)-3-thiophenecarboxamide, also known as EMT, is a chemical compound that has been studied extensively for its potential use in scientific research. This compound has been found to have a range of interesting properties that make it useful for a variety of applications. In

Mechanism of Action

The mechanism of action of 4-ethyl-5-methyl-N-(4-methyl-1,3-thiazol-2-yl)-3-thiophenecarboxamide is complex and not yet fully understood. However, it is known that this compound acts as a positive allosteric modulator of the GABA-A receptor. This means that it enhances the activity of the receptor when GABA is present, leading to an increase in inhibitory neurotransmission. This mechanism of action is similar to that of benzodiazepines, which are commonly used as sedatives and anxiolytics.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are also complex and not yet fully understood. However, it is known that this compound has a range of effects on the central nervous system, including sedation, anxiolysis, and anticonvulsant activity. This compound has also been shown to have some neuroprotective effects, although the mechanisms underlying these effects are not yet clear.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-ethyl-5-methyl-N-(4-methyl-1,3-thiazol-2-yl)-3-thiophenecarboxamide for lab experiments is its high affinity for the GABA-A receptor. This makes it a useful tool for studying the mechanisms of action of drugs that affect this receptor. However, there are also some limitations to the use of this compound in lab experiments. For example, this compound is not very water-soluble, which can make it difficult to administer in certain experiments. In addition, this compound has a relatively short half-life in vivo, which can make it difficult to study its long-term effects.

Future Directions

There are many potential future directions for research on 4-ethyl-5-methyl-N-(4-methyl-1,3-thiazol-2-yl)-3-thiophenecarboxamide. One promising area of research involves the development of new drugs based on the structure of this compound. These drugs could have a range of potential applications, including as sedatives, anxiolytics, and anticonvulsants. Another area of research involves the use of this compound as a tool for studying the mechanisms of action of other drugs that affect the central nervous system. Finally, there is also potential for research on the neuroprotective effects of this compound, and how these effects could be harnessed for therapeutic purposes.

Synthesis Methods

The synthesis of 4-ethyl-5-methyl-N-(4-methyl-1,3-thiazol-2-yl)-3-thiophenecarboxamide is a complex process that involves several steps. The first step involves the reaction of 2-amino-4-methylthiazole with ethyl 2-chloroacetate to form 2-ethyl-4-methylthiazol-5-yl ethyl carbonate. This intermediate product is then reacted with 3-thiophenecarboxylic acid to form the final product, this compound.

Scientific Research Applications

4-ethyl-5-methyl-N-(4-methyl-1,3-thiazol-2-yl)-3-thiophenecarboxamide has been found to have a range of potential applications in scientific research. One of the most promising areas of research involves the use of this compound as a tool for studying the central nervous system. This compound has been shown to have a high affinity for the GABA-A receptor, which is an important target for drugs that affect the central nervous system. This makes this compound a useful tool for studying the mechanisms of action of these drugs.